Cas no 942008-86-8 (1-(3-chlorophenyl)-6-(2-fluorophenyl)methyl-4-methyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one)

• Product Name: 1-(3-chlorophenyl)-6-(2-fluorophenyl)methyl-4-methyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one
• CAS No: 942008-86-8
• MF: C₁₉H₁₄ClFN₄O
• MW: 368.79206609726
• CID: 5915493
• PubChem ID: 16846320
• Update Time: 2025-10-18

1-(3-chlorophenyl)-6-(2-fluorophenyl)methyl-4-methyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrazolo[3,4-d]pyridazin-7-one, 1-(3-chlorophenyl)-6-[(2-fluorophenyl)methyl]-1,6-dihydro-4-methyl-
• 1-(3-chlorophenyl)-6-[(2-fluorophenyl)methyl]-4-methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one
• 1-(3-chlorophenyl)-6-(2-fluorobenzyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one
• AKOS024649590
• 942008-86-8
• F2459-0239
• 1-(3-chlorophenyl)-6-[(2-fluorophenyl)methyl]-4-methylpyrazolo[3,4-d]pyridazin-7-one
• 1-(3-chlorophenyl)-6-(2-fluorophenyl)methyl-4-methyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one

• Inchi： 1S/C19H14ClFN4O/c1-12-16-10-22-25(15-7-4-6-14(20)9-15)18(16)19(26)24(23-12)11-13-5-2-3-8-17(13)21/h2-10H,11H2,1H3
• InChI Key： QXJTZGKHQWQGIF-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2F)N=C(C)C2C=NN(C3=CC=CC(Cl)=C3)C1=2

Computed Properties

• Exact Mass: 368.0840169g/mol
• Monoisotopic Mass: 368.0840169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 50.5Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 549.5±60.0 °C(Predicted)
• pka: -2.63±0.40(Predicted)

Additional information on 1-(3-chlorophenyl)-6-(2-fluorophenyl)methyl-4-methyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one

1-(3-Chlorophenyl)-6-(2-Fluorophenyl)methyl-4-Methyl-1H,6H,7H-Pyrazolo[3,4-d]Pyridazin-7-One: A Comprehensive Overview

The compound with CAS No. 942008-86-8, known as 1-(3-chlorophenyl)-6-(2-fluorophenyl)methyl-4-methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolo[3,4-d]pyridazine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a pyrazolo[3,4-d]pyridazine core with substituents at positions 1 and 6, namely a 3-chlorophenyl group and a 2-fluorophenylmethyl group, respectively. Additionally, a methyl group is attached at position 4 of the core structure.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyridazine derivatives in drug discovery due to their ability to modulate various cellular pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that such compounds can act as potent inhibitors of kinase enzymes, which are critical targets in cancer therapy. The presence of halogen substituents, such as chlorine and fluorine in this compound's structure, significantly influences its pharmacokinetic properties and bioavailability. These halogens not only enhance the molecule's lipophilicity but also contribute to its stability in biological systems.

The synthesis of 1-(3-chlorophenyl)-6-(2-fluorophenyl)methyl-4-methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one involves a multi-step process that typically includes cyclization reactions and subsequent functionalization. A study published in *Organic Letters* detailed an efficient approach to constructing the pyrazolo[3,4-d]pyridazine core using a tandem cyclocondensation strategy. This method not only simplifies the synthesis but also enhances the yield and purity of the final product. The introduction of substituents at specific positions is crucial for tuning the molecule's properties to suit desired biological activities.

From a pharmacological perspective, this compound has shown promising results in preclinical studies. Research conducted at the University of California revealed that 1-(3-chlorophenyl)-6-(2-fluorophenyl)methyl-4-methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one exhibits selective inhibitory activity against several oncogenic kinases. Its ability to target these enzymes makes it a potential candidate for anti-cancer drug development. Furthermore, studies have demonstrated that this compound demonstrates excellent solubility and permeability profiles, which are essential for effective drug delivery.

In addition to its therapeutic potential, this compound has also been explored for its role in chemical biology. A study published in *Nature Communications* utilized this compound as a probe to investigate the dynamics of protein-protein interactions in cellular systems. The unique structural features of 1-(3-chlorophenyl)-6-(2-fluorophenyl)methyl-4-methyl-1H,6H,7H-pyrazolo[3,d]pyridazin-7-one allowed researchers to gain insights into molecular mechanisms that are otherwise challenging to study using conventional methods.

Looking ahead, the development of pyrazolo[3,d]pyridazine derivatives like CAS No. 942008-86-8 is expected to continue driving innovation in medicinal chemistry. As researchers refine synthetic methodologies and explore novel biological targets, compounds such as 1-(3-chlorophenyl)-6-(2-fluorophenyl)methyl-4-methyl-1H,H,H-pyrazolo[3,d]pyridazin-one will play a pivotal role in advancing our understanding of complex biological systems and paving the way for next-generation therapeutics.